Cas no 101954-72-7 (Benzoic acid, 4-[[(2-nitrophenyl)sulfonyl]amino]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(2-nitrophenyl)sulfonyl]amino]-, methyl ester
• CAS No: 101954-72-7
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 1131139
• Update Time: 2024-07-27

Benzoic acid, 4-[[(2-nitrophenyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-nitrophenyl)sulfonyl]amino]-, methyl ester
• N-(4-methoxycarbonylphenyl)-2-nitrobenzenesulfonamide

• Inchi： 1S/C14H12N2O6S/c1-22-14(17)10-6-8-11(9-7-10)15-23(20,21)13-5-3-2-4-12(13)16(18)19/h2-9,15H,1H3
• InChI Key： ZPAFFJSMVLFFHX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NS(C2=CC=CC=C2[N+]([O-])=O)(=O)=O)C=C1

Computed Properties

• Exact Mass: 336.04166

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 522.8±60.0 °C(Predicted)
• PSA: 115.61
• pka: 6.62±0.10(Predicted)